REACTION_CXSMILES
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[CH3:1][Si:2]([C:5]#[CH:6])([CH3:4])[CH3:3].Br[C:8]1[C:9]([NH2:15])=[N:10][CH:11]=[C:12]([Br:14])[N:13]=1.CN(C=O)C>CCOC(C)=O.O.[Cu]I.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[Br:14][C:12]1[N:13]=[C:8]([C:6]#[C:5][Si:2]([CH3:4])([CH3:3])[CH3:1])[C:9]([NH2:15])=[N:10][CH:11]=1 |^1:33,35,54,73|
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Name
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Quantity
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2.655 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)C#C
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC=1C(=NC=C(N1)Br)N
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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copper(I) iodide
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Quantity
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451.7 mg
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Type
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catalyst
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Smiles
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[Cu]I
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Name
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Quantity
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1.142 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the resulting solution stirred at RT for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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were then added
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Type
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CUSTOM
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Details
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the layers separated
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted further with EtOAc
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Type
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WASH
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Details
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the combined organic layers washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography
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Type
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WASH
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Details
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eluting with 15% EtOAc/Petroleum ether
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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BrC=1N=C(C(=NC1)N)C#C[Si](C)(C)C
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Type | Value | Analysis |
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AMOUNT: MASS | 3.99 g | |
YIELD: PERCENTYIELD | 75% | |
YIELD: CALCULATEDPERCENTYIELD | 78.6% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |